Cas no 82475-70-5 (Pyrimidine,2,4-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-fluoro-)

• Product Name: Pyrimidine,2,4-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-fluoro-
• CAS No: 82475-70-5
• MF: C₁₆H₃₁FN₂O₂Si₂
• MW: 358.598949670792
• CID: 728555
• PubChem ID: 330161
• Update Time: 2025-04-19

Pyrimidine,2,4-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2,4-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-fluoro-
• 82475-70-5
• DTXSID20317485
• tert-butyl-[2-[tert-butyl(dimethyl)silyl]oxy-5-fluoropyrimidin-4-yl]oxy-dimethylsilane
• NSC-316455
• NSC316455

• Inchi： 1S/C16H31FN2O2Si2/c1-15(2,3)22(7,8)20-13-12(17)11-18-14(19-13)21-23(9,10)16(4,5)6/h11H,1-10H3
• InChI Key： SUKJMFHDLPIHPZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C(=CN=C(N=1)O[Si](C)(C)C(C)(C)C)F

Computed Properties

• Exact Mass: 358.191
• Monoisotopic Mass: 358.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• Density: 0.983
• Boiling Point: 350.1°C at 760 mmHg
• Flash Point: 165.5°C
• Refractive Index: 1.457
• PSA: 44.24000
• LogP: 5.38370